2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 2-ethyl-1-methylpyrrolidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-3-7-6(8(10)11)4-5-9(7)2;/h6-7H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key: TUQDPPIUEKQZEO-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(CCN1C)C(=O)O.Cl

Description

2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride is a pyrrolidine derivative with a quaternary ammonium structure, characterized by a carboxylic acid group at the 3-position, an ethyl substituent at the 2-position, and a methyl group at the 1-position of the pyrrolidine ring. Its significance is inferred from analogs with related structures, such as other pyrrolidine-3-carboxylic acid derivatives and hydrochlorides of nitrogen-containing heterocycles .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride typically involves the construction of the pyrrolidine ring followed by functionalization. One common method is the cyclization of appropriate precursors under acidic or basic conditions. For example, the reaction of 2-ethyl-1-methylpyrrolidine with chloroacetic acid under reflux conditions can yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the carboxylic acid group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while reduction can produce alcohols.

Scientific Research Applications

2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme mechanisms and as a ligand in receptor binding studies.

Industry: The compound can be used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride involves its interaction with specific molecular targets. The pyrrolidine ring can interact with various enzymes and receptors, modulating their activity. This interaction can lead to changes in cellular pathways and biological responses. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

Structural Analogues

(a) 1-Methyl-5-oxopyrrolidine-3-carboxylic Acid (CAS: 42346-68-9)

• Structure : Differs by the presence of a ketone group (5-oxo) instead of the ethyl substituent at the 2-position.
• Properties : The oxo group increases polarity and may reduce lipophilicity compared to the ethyl-substituted analog. This compound is used as a synthetic intermediate but lacks reported bioactivity .

(b) (±)-(3R,4S)-3-{[3-(4-Ethoxyphenyl)ureido]methyl}-1-methyl-4-(1-methyl-1H-pyrrol-2-yl)pyrrolidine-3-carboxylic Acid (Compound 14{5,6})

• Structure : Shares the 1-methylpyrrolidine-3-carboxylic acid core but includes a bulky ureido substituent and a pyrrole ring at the 4-position.

Pharmacologically Active Hydrochloride Salts

(a) Jatrorrhizine Hydrochloride

• Structure: An isoquinoline alkaloid with a protoberberine skeleton, distinct from pyrrolidine derivatives.
• Activity : Used in diabetic nephropathy research for its anti-inflammatory and antioxidant properties (HPLC-confirmed purity in db/db mice studies) .
  

(b) Butenafine Hydrochloride

• Structure : A benzylamine antifungal agent with a tert-butyl group and naphthalene moiety.

(c) Yohimbine Hydrochloride

• Structure : A yohimban alkaloid with a carboxylic acid methyl ester and complex polycyclic framework.
• Activity: Known for α₂-adrenergic receptor antagonism; structurally more complex than 2-ethyl-1-methylpyrrolidine derivatives but shares the hydrochloride salt form .

Key Comparative Data Table

Compound Name	Core Structure	Key Substituents	Pharmacological Activity	Reference
2-Ethyl-1-methylpyrrolidine-3-carboxylic acid HCl	Pyrrolidine	2-Ethyl, 1-methyl, 3-COOH	Limited direct data (structural analog studies)	Inferred
1-Methyl-5-oxopyrrolidine-3-carboxylic acid	Pyrrolidine	5-Oxo, 3-COOH	Synthetic intermediate
Jatrorrhizine HCl	Isoquinoline	Protoberberine skeleton	Anti-diabetic nephropathy
Butenafine HCl	Benzylamine	Naphthalene, tert-butyl	SARS-CoV-2 3CLpro inhibition
Yohimbine HCl	Yohimban	Carboxylic acid methyl ester	α₂-Adrenergic antagonist

Discussion of Substituent Effects

• Ethyl vs. Oxo Groups : The ethyl group in 2-ethyl-1-methylpyrrolidine-3-carboxylic acid may enhance lipophilicity and membrane permeability compared to the 5-oxo derivative, which could influence bioavailability .
• Complexity vs. Activity : Bulky substituents (e.g., Compound 14{5,6}) reduce synthetic purity and yield, whereas simpler pyrrolidine derivatives (e.g., 1-methyl-5-oxo analog) prioritize ease of synthesis over bioactivity .

Biological Activity

2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride, also known as rac-(2R,3S)-2-ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride, is a chiral compound characterized by its unique pyrrolidine ring structure. Its molecular formula contributes to its distinct biological activity, particularly in pharmacological applications. This article explores its biological activity, mechanisms of action, and potential therapeutic uses, supported by various studies and data.

• Molecular Formula : C₇H₁₄ClN₁O₂
• Molecular Weight : Approximately 115.13 g/mol
• Functional Groups : Carboxylic acid, amine

Research indicates that 2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride may act primarily as an inhibitor of sodium channels . Sodium channels are essential for the propagation of action potentials in neurons and muscle cells, suggesting that this compound could have significant implications in pain management and neurological disorders.

Interaction with Biological Targets

The compound's structural similarity to neurotransmitters hints at its potential to modulate neurotransmission pathways. Studies have shown that it interacts with sodium channels and other membrane proteins, influencing cellular excitability.

Biological Activity

The biological activities of 2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride include:

• Neuroprotective Effects : By inhibiting sodium channels, the compound may help in reducing neuronal excitability and protecting against excitotoxicity.
• Pain Relief : Its sodium channel inhibition suggests potential applications in analgesia.
• Modulation of Neurotransmission : The compound may influence neurotransmitter release and receptor activity due to its structural properties.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Sodium Channel Inhibition : A study highlighted the compound's ability to inhibit specific sodium channels, demonstrating significant effects on neuronal action potentials. The inhibition was quantified using electrophysiological techniques.
• Therapeutic Applications : In a pharmacological study, researchers explored the potential use of this compound in treating neuropathic pain models in rodents. Results indicated a notable reduction in pain behaviors when administered at specific dosages.
• Comparative Analysis with Similar Compounds : A comparative study involving structurally related compounds revealed that 2-Ethyl-1-methylpyrrolidine-3-carboxylic acid hydrochloride exhibited unique pharmacological profiles distinct from its enantiomers and other analogs. This uniqueness is attributed to its stereochemistry and functional group interactions.

Data Summary

Compound Name	Similarity	Unique Features
(S)-(+)-Pyrrolidine-3-carboxylic Acid	1.00	Enantiomeric form; different pharmacological profile
(R)-Pyrrolidine-3-carboxylic Acid	1.00	Enantiomeric form; potential differences in activity
Pyrrolidine-3-carboxylic Acid Hydrochloride	0.97	Salt form; often used in similar applications
4,4-Dimethylpyrrolidine-3-carboxylic Acid Hydrochloride	0.94	Additional methyl groups; altered steric properties
1-Methylpyrrolidine-3-carboxylic Acid Hydrochloride	0.91	Variation in substitution pattern affecting activity